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Compound of Interest

Compound Name: 8-Dodecenyl acetate, (8E)-

Cat. No.: B110282

For Researchers, Scientists, and Drug Development Professionals

Introduction

(8E)-8-Dodecenyl acetate is a significant semiochemical, primarily recognized for its role as an
insect sex pheromone. It is a key component in the chemical communication of numerous
lepidopteran species, making it a focal point of research in chemical ecology, pest
management, and the development of biorational insecticides. This technical guide provides an
in-depth overview of its chemical properties, synthesis, biological function, and methods of
analysis, tailored for a scientific audience.

Chemical Identification and Properties

The nomenclature and key identifiers for (8E)-8-Dodecenyl acetate are fundamental for
accurate scientific communication and procurement. Its official IUPAC name is [(E)-dodec-8-
enyl] acetate[1]. The compound is registered under the CAS Number 38363-29-0[1].

A summary of its physicochemical properties is presented in Table 1. This data is crucial for its
application in various experimental and field settings, influencing its volatility, solubility in
different media, and stability.

Table 1: Physicochemical Properties of (8E)-8-Dodecenyl Acetate
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Property Value Reference
Molecular Formula C14H2602 [1]
Molecular Weight 226.35 g/mol [1]
Boiling Point 300.1 £ 21.0 °C at 760 mmHg [2]
Density 0.881 £ 0.06 g/cm3 [2]
Water Solubility 0.71 mg/L at 20°C [3]
logP (Octanol/Water Partition

o 4.246 [4]
Coefficient)
Kovats Retention Index

1564 - 1593.7 [1]

(Standard non-polar)

Synthesis and Experimental Protocols

The synthesis of (8E)-8-Dodecenyl acetate with high stereoisomeric purity is critical for its
biological activity. Several synthetic routes have been developed, with the Wittig reaction being
a prominent method for establishing the E-configured double bond.

General Synthesis Workflow via Wittig Reaction

A common strategy involves the reaction of an 8-carbon aldehyde with a 4-carbon ylide. The
stereochemical outcome of the Wittig reaction can be controlled by the choice of reagents and
reaction conditions to favor the (E)-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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